Cas no 1786203-29-9 ([3-(4-chlorophenyl)azepan-1-yl]-(3,5-dimethyl-1H-pyrazol-4-yl)methanone)

• Product Name: [3-(4-chlorophenyl)azepan-1-yl]-(3,5-dimethyl-1H-pyrazol-4-yl)methanone
• CAS No: 1786203-29-9
• MF: C₁₈H₂₂ClN₃O
• MW: 331.839783191681
• CID: 5366502
• Update Time: 2025-10-30

[3-(4-chlorophenyl)azepan-1-yl]-(3,5-dimethyl-1H-pyrazol-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-(4-chlorophenyl)azepan-1-yl]-(3,5-dimethyl-1H-pyrazol-4-yl)methanone

• Inchi： 1S/C18H22ClN3O/c1-12-17(13(2)21-20-12)18(23)22-10-4-3-5-15(11-22)14-6-8-16(19)9-7-14/h6-9,15H,3-5,10-11H2,1-2H3,(H,20,21)
• InChI Key： OQUNMHGRRWCRDK-UHFFFAOYSA-N
• SMILES： C(N1CCCCC(C2=CC=C(Cl)C=C2)C1)(C1=C(C)NN=C1C)=O

Additional information on [3-(4-chlorophenyl)azepan-1-yl]-(3,5-dimethyl-1H-pyrazol-4-yl)methanone

Compound CAS No. 1786203-29-9: [3-(4-chlorophenyl)azepan-1-yl]-(3,5-dimethyl-1H-pyrazol-4-yl)methanone

The compound with CAS No. 1786203-29-9, named [3-(4-chlorophenyl)azepan-1-yl]-(3,5-dimethyl-1H-pyrazol-4-yl)methanone, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent studies.

The molecular structure of this compound is characterized by a methanone group bridging two distinct moieties: a 3-(4-chlorophenyl)azepan ring and a 3,5-dimethylpyrazole ring. The azepane ring, a seven-membered saturated nitrogen-containing ring, contributes to the compound's stability and bioavailability. The presence of the 4-chlorophenyl group introduces electronic effects that can influence the compound's interaction with biological targets. Meanwhile, the 3,5-dimethylpyrazole moiety adds further complexity to the molecule, potentially enhancing its pharmacokinetic properties.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a lead molecule in drug development. Studies have demonstrated that this compound exhibits selectivity towards certain biological targets, making it a promising candidate for further exploration in therapeutic areas such as oncology and neurodegenerative diseases.

One of the most notable advancements in understanding this compound involves its mechanism of action. Researchers have identified that the methanone group acts as a key functional group for binding to specific protein targets. This interaction is critical for modulating cellular pathways involved in disease progression.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, thereby improving yield and purity.

From an application standpoint, this compound has shown potential in preclinical models for treating conditions such as inflammation and oxidative stress-related disorders. Its ability to modulate key enzymes and receptors suggests that it could serve as a foundation for developing novel therapeutics.

Moreover, recent computational studies have provided insights into the compound's pharmacokinetic profile. These studies indicate that the molecule has favorable absorption and distribution properties, which are essential for its effectiveness as an orally administered drug.

In conclusion, [3-(4-chlorophenyl)azepan-1-yl]-(3,5-dimethyl-1H-pyrazol-4-yl)methanone represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activities. As research continues to unravel its full potential, this compound holds great promise for contributing to the development of innovative therapeutic agents.